Cas no 13957-33-0 (Benzeneethanaminium,3-hydroxy-N,N,N-trimethyl-)

• Product Name: Benzeneethanaminium,3-hydroxy-N,N,N-trimethyl-
• CAS No: 13957-33-0
• MF: C₁₁H₁₈NO
• MW: 180.266723155975
• CID: 153470
• PubChem ID: 10386
• Update Time: 2025-04-19

Benzeneethanaminium,3-hydroxy-N,N,N-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanaminium,3-hydroxy-N,N,N-trimethyl-
• 2-(3-Hydroxy-phenyl)-ethyl-trimethylammonium, Leptodactylin
• 2-(3-hydroxyphenyl)-N,N,N-trimethylethanaminium
• CHEMBL4117554
• DTXSID40901643
• AKOS040752485
• 2-(3-hydroxyphenyl)ethyl-trimethylazanium
• 13957-33-0
• SCHEMBL1170475
• Leptodactyline
• NoName_777

• Inchi： 1S/C11H17NO/c1-12(2,3)8-7-10-5-4-6-11(13)9-10/h4-6,9H,7-8H2,1-3H3/p+1
• InChI Key： VLDBEZDOSUKOBS-UHFFFAOYSA-O
• SMILES： OC1=CC=CC(=C1)CC[N+](C)(C)C

Computed Properties

• Exact Mass: 180.138839
• Monoisotopic Mass: 180.138839
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines